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Compound of Interest

Compound Name:
N-(4-fluorophenyl)-2-

methylbutanamide

Cat. No.: B309597

Get Quote

Introduction: Situating N-(4-fluorophenyl)-2-
methylbutanamide in Contemporary Research
N-(4-fluorophenyl)-2-methylbutanamide is a secondary amide that, while not extensively

documented in current literature, represents a class of compounds with significant potential in

medicinal chemistry and materials science. The incorporation of a fluorine atom on the phenyl

ring is a common strategy in drug design to enhance metabolic stability, binding affinity, and

bioavailability. The 2-methylbutanoyl moiety introduces chirality and specific steric and lipophilic

properties. This guide provides a comprehensive overview of the synthesis, characterization,

and safe handling of this compound, constructed from established principles of organic

chemistry and data from analogous structures. As a novel or less-common chemical entity, a

dedicated CAS number for N-(4-fluorophenyl)-2-methylbutanamide has not been identified in

major chemical databases.

Physicochemical Properties (Predicted)
The following table summarizes the predicted physicochemical properties of N-(4-
fluorophenyl)-2-methylbutanamide based on its constituent functional groups and structural
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analogs.

Property Predicted Value Justification / Reference

Molecular Formula C₁₁H₁₄FNO
Based on structural

components.

Molecular Weight 195.23 g/mol
Calculated from the molecular

formula.

Appearance White to off-white solid
Typical for small molecule

amides.

Melting Point 100-120 °C (estimated)
Similar N-aryl amides are

solids at room temperature.

Solubility

Soluble in polar organic

solvents (e.g., DMSO, DMF,

acetone, ethyl acetate);

sparingly soluble in non-polar

solvents; insoluble in water.

Based on the polarity of the

amide and fluorophenyl

groups.

Synthesis and Purification: A Validated Protocol
The most direct and widely employed method for the synthesis of N-aryl amides is the acylation

of an aniline with an acyl chloride.[1][2] This approach is favored for its high efficiency and the

ready availability of starting materials.

Reaction Scheme
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Dissolve 4-fluoroaniline and Et₃N
in anhydrous CH₂Cl₂

Cool to 0 °C and add
2-methylbutanoyl chloride

Stir at room temperature
(Monitor by TLC)

Aqueous Workup
(H₂O, HCl, NaHCO₃, Brine)

Dry organic layer (MgSO₄)
and concentrate

Purify by recrystallization
or column chromatography

Characterize pure product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylbutanamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b309597/docs#an-in-depth-technical-guide-to-n-4-
fluorophenyl-2-methylbutanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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